Cas no 51140-43-3 (2-Propenoic acid,2-methyl-, isododecyl ester (9CI))
51140-43-3 structure
Product Name:2-Propenoic acid,2-methyl-, isododecyl ester (9CI)
CAS No:51140-43-3
MF:C16H30O2
MW:254.408205509186
CID:370414
PubChem ID:6452349
Update Time:2025-04-19
2-Propenoic acid,2-methyl-, isododecyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-methyl-, isododecyl ester (9CI)
- 10-methylundecyl 2-methylprop-2-enoate
- isododecyl methacrylate
- EINECS 257-008-4
- 51140-43-3
- DTXSID60199166
- NS00032219
- 2-Propenoic acid, 2-methyl-, isododecyl ester
- SCHEMBL1553127
- D8H6MX5L9Q
-
- Inchi: 1S/C16H30O2/c1-14(2)12-10-8-6-5-7-9-11-13-18-16(17)15(3)4/h14H,3,5-13H2,1-2,4H3
- InChI Key: TUHHNZDBGKJLMZ-UHFFFAOYSA-N
- SMILES: O(C(C(=C)C)=O)CCCCCCCCCC(C)C
Computed Properties
- Exact Mass: 254.2247
- Monoisotopic Mass: 254.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 12
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Propenoic acid,2-methyl-, isododecyl ester (9CI) Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
51140-43-3 (2-Propenoic acid,2-methyl-, isododecyl ester (9CI)) Related Products
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